Cas no 2248370-86-5 (1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid)

• Product Name: 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid
• CAS No: 2248370-86-5
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• CID: 5850343
• PubChem ID: 137938823
• Update Time: 2025-10-05

1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248370-86-5
• 1-[4-(difluoromethyl)phenyl]-1H-pyrazole-4-carboxylic acid
• EN300-6510326
• 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid

• Inchi： 1S/C11H8F2N2O2/c12-10(13)7-1-3-9(4-2-7)15-6-8(5-14-15)11(16)17/h1-6,10H,(H,16,17)
• InChI Key： YMTGRDNXCPABIH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C=C(C(=O)O)C=N1)F

Computed Properties

• Exact Mass: 238.05538383g/mol
• Monoisotopic Mass: 238.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid

1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid (CAS No. 2248370-86-5): A Versatile Building Block in Medicinal Chemistry

In the rapidly evolving field of medicinal chemistry, 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid (CAS No. 2248370-86-5) has emerged as a valuable heterocyclic building block for pharmaceutical research. This difluoromethyl-substituted pyrazole derivative combines the unique properties of fluorine chemistry with the privileged pyrazole scaffold, making it particularly attractive for drug discovery programs targeting various therapeutic areas.

The molecular structure of 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid features three key pharmacophoric elements: a carboxylic acid moiety that enables diverse derivatization, a pyrazole ring that serves as a bioisostere for various heterocycles, and a difluoromethylphenyl group that enhances metabolic stability and modulates physicochemical properties. This combination has led to growing interest in the compound from researchers investigating kinase inhibitors, GPCR modulators, and other small molecule therapeutics.

Recent studies highlight the importance of fluorinated pyrazole derivatives in addressing current challenges in drug development, particularly in improving drug-like properties and overcoming issues with metabolic stability. The difluoromethyl group in 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid serves as a strategic element that can influence lipophilicity, membrane permeability, and target binding affinity - all critical factors in modern lead optimization processes.

From a synthetic chemistry perspective, 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid offers multiple sites for structural modification. The carboxylic acid functionality allows for straightforward amide bond formation, esterification, or reduction to alcohols, while the pyrazole nitrogen atoms can participate in various metal-catalyzed coupling reactions. These features make it a versatile intermediate for constructing diverse chemical libraries in combinatorial chemistry approaches.

The pharmaceutical applications of 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid derivatives are particularly relevant to current research trends in precision medicine and targeted therapies. Several patent applications have disclosed analogs of this compound as potential agents for inflammatory diseases, metabolic disorders, and oncology indications. The difluoromethyl substitution pattern appears to confer favorable properties for compounds targeting protein-protein interactions, a challenging but promising area in drug discovery.

In the context of green chemistry initiatives, synthetic routes to 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid have been optimized to minimize environmental impact while maintaining high yields and purity. Modern flow chemistry techniques and catalytic processes have been successfully applied to its production, addressing industry demands for more sustainable manufacturing of pharmaceutical intermediates.

Analytical characterization of 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), and X-ray crystallography for structural confirmation. These methods ensure the high purity standards required for pharmaceutical applications and help researchers understand the compound's conformational properties and intermolecular interactions.

The commercial availability of 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid (CAS No. 2248370-86-5) from specialty chemical suppliers has facilitated its adoption in drug discovery programs worldwide. Current market analysis suggests growing demand for such fluorinated heterocycles, driven by the pharmaceutical industry's focus on next-generation therapeutics with improved safety and efficacy profiles.

Looking ahead, 1-[4-(Difluoromethyl)phenyl]pyrazole-4-carboxylic acid is poised to play an increasingly important role in addressing unmet medical needs through structure-based drug design. Its unique combination of fluorine chemistry and privileged heterocycle characteristics aligns well with contemporary strategies in fragment-based drug discovery and molecular glues development, making it a compound of significant interest for both academic and industrial researchers.